Cas no 2171251-61-7 ((3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid)

(3S)-3-6-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid is an Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a hexanoic acid backbone with an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. Its structure allows for selective deprotection under mild basic conditions, facilitating sequential peptide chain elongation. The extended hydrocarbon spacer enhances solubility in organic solvents, improving coupling efficiency during synthesis. This derivative is particularly useful for introducing hydrophobic or flexible linkers into peptide sequences. The chiral center at the 3-position (S-configuration) ensures stereochemical integrity in chiral peptide synthesis. Careful handling under inert conditions is recommended to preserve reactivity.
(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid structure
2171251-61-7 structure
Product Name:(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
CAS No:2171251-61-7
MF:C27H34N2O5
MW:466.569267749786
CID:6518464
PubChem ID:165539302
Update Time:2025-08-03

(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid
    • EN300-1472438
    • 2171251-61-7
    • (3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
    • Inchi: 1S/C27H34N2O5/c1-2-10-19(17-26(31)32)29-25(30)15-4-3-9-16-28-27(33)34-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,2-4,9-10,15-18H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t19-/m0/s1
    • InChI Key: VOKYIUCMSYOQOI-IBGZPJMESA-N
    • SMILES: O(C(NCCCCCC(N[C@H](CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 14
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1472438-1.0g
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
1g
$0.0 2023-06-06
Enamine
EN300-1472438-50mg
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
50mg
$2829.0 2023-09-29
Enamine
EN300-1472438-100mg
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
100mg
$2963.0 2023-09-29
Enamine
EN300-1472438-250mg
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
250mg
$3099.0 2023-09-29
Enamine
EN300-1472438-500mg
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
500mg
$3233.0 2023-09-29
Enamine
EN300-1472438-1000mg
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
1000mg
$3368.0 2023-09-29
Enamine
EN300-1472438-2500mg
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
2500mg
$6602.0 2023-09-29
Enamine
EN300-1472438-5000mg
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
5000mg
$9769.0 2023-09-29
Enamine
EN300-1472438-10000mg
(3S)-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]hexanoic acid
2171251-61-7
10000mg
$14487.0 2023-09-29

(3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid Related Literature

Additional information on (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid

Comprehensive Overview of (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171251-61-7)

The compound (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid (CAS No. 2171251-61-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery and biopharmaceutical research. As the demand for precision therapeutics grows, this compound has garnered attention for its role in developing targeted drug delivery systems and peptide-based vaccines.

In recent years, the rise of personalized medicine and AI-driven drug design has amplified interest in Fmoc-protected compounds. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171251-61-7 solubility," reflecting practical concerns in lab workflows. The hydrophobic Fmoc moiety in this compound enhances stability during synthesis while allowing selective deprotection under mild basic conditions—a feature pivotal for constructing complex peptide architectures like cyclic peptides or peptidomimetics.

The hexanoic acid spacer in (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid introduces flexibility, enabling its use in linker chemistry for antibody-drug conjugates (ADCs)—a hot topic in oncology research. Google Trends data shows surging queries like "Fmoc linker optimization" and "peptide conjugation techniques," underscoring its relevance. This compound’s chiral purity (3S configuration) also aligns with the pharmaceutical industry’s focus on stereoselective synthesis to minimize off-target effects.

From a technical perspective, the carboxylic acid terminus permits facile activation for amide bond formation, while the Fmoc-protected amine ensures orthogonal reactivity in multi-step assemblies. Such properties make it invaluable for creating biofunctional materials, including hydrogel scaffolds for tissue engineering—a field exploding with searches for "peptide-based biomaterials." Analytical challenges, such as "HPLC purification of Fmoc-peptides," further highlight the need for high-purity CAS 2171251-61-7 batches.

Environmental and regulatory trends also impact its use. With increasing scrutiny on green chemistry, labs seek Fmoc deprotection alternatives to reduce piperidine waste. Meanwhile, the compound’s non-hazardous profile (aligned with your guidelines) positions it favorably compared to traditional reagents. Its role in COVID-19 research—particularly in developing spike protein inhibitors—has further cemented its importance, as evidenced by PubMed citations.

In conclusion, (3S)-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidohexanoic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its versatility across drug development, material science, and diagnostic tools ensures enduring relevance, driven by both academic curiosity and industrial demand for next-generation biotherapeutics.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.